Cas no 1804908-18-6 (Methyl 3-bromo-2-fluoro-5-hydroxybenzoate)
Methyl 3-bromo-2-fluoro-5-hydroxybenzoate is a fluorinated and brominated aromatic ester with significant utility in synthetic organic chemistry. The presence of both bromo and fluoro substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the hydroxy group offers a handle for further functionalization. The methyl ester group provides stability and facilitates purification. This compound is particularly valuable in pharmaceutical and agrochemical research as a versatile intermediate for constructing complex molecules. Its well-defined structure and multiple reactive sites make it a preferred choice for targeted synthesis, enabling efficient derivatization in medicinal chemistry applications.
1804908-18-6 structure
Product Name:Methyl 3-bromo-2-fluoro-5-hydroxybenzoate
CAS No:1804908-18-6
MF:C8H6BrFO3
MW:249.033845424652
CID:4954498
Update Time:2025-06-20
Methyl 3-bromo-2-fluoro-5-hydroxybenzoate Chemical and Physical Properties
Names and Identifiers
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- methyl 3-bromo-2-fluoro-5-hydroxybenzoate
- Methyl 3-bromo-2-fluoro-5-hydroxybenzoate
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- Inchi： 1S/C8H6BrFO3/c1-13-8(12)5-2-4(11)3-6(9)7(5)10/h2-3,11H,1H3
- InChI Key： BGBJLZQNJLIAFM-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C(=O)OC)C=1F)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- XLogP3: 2.2
- Topological Polar Surface Area: 46.5
Methyl 3-bromo-2-fluoro-5-hydroxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015009396-250mg |
Methyl 3-bromo-2-fluoro-5-hydroxybenzoate |
1804908-18-6 | 97% | 250mg |
489.60 USD | 2021-06-21 | |
| Alichem | A015009396-500mg |
Methyl 3-bromo-2-fluoro-5-hydroxybenzoate |
1804908-18-6 | 97% | 500mg |
855.75 USD | 2021-06-21 | |
| Alichem | A015009396-1g |
Methyl 3-bromo-2-fluoro-5-hydroxybenzoate |
1804908-18-6 | 97% | 1g |
1,460.20 USD | 2021-06-21 |
Methyl 3-bromo-2-fluoro-5-hydroxybenzoate Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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